Cas no 313549-87-0 (3-(1,3-benzoxazol-2-yl)-2-methylaniline)

• Product Name: 3-(1,3-benzoxazol-2-yl)-2-methylaniline
• CAS No: 313549-87-0
• MF: C₁₄H₁₂N₂O
• MW: 224.257883071899
• CID: 5195069
• Update Time: 2026-03-05

3-(1,3-benzoxazol-2-yl)-2-methylaniline Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-benzoxazol-2-yl)-2-methylaniline
• 3-(Benzo[d]oxazol-2-yl)-2-methylaniline

• Inchi： 1S/C14H12N2O/c1-9-10(5-4-6-11(9)15)14-16-12-7-2-3-8-13(12)17-14/h2-8H,15H2,1H3
• InChI Key： FOXHSJUELTXXSM-UHFFFAOYSA-N
• SMILES： C1(N)=CC=CC(C2=NC3=CC=CC=C3O2)=C1C

Additional information on 3-(1,3-benzoxazol-2-yl)-2-methylaniline

3-(1,3-Benzoxazol-2-yl)-2-methylaniline: A Comprehensive Overview

The compound with CAS No 313549-87-0, commonly referred to as 3-(1,3-benzoxazol-2-yl)-2-methylaniline, is a highly specialized organic molecule that has garnered significant attention in the fields of chemistry and materials science. This compound is notable for its unique structure, which combines a benzoxazole ring system with an aniline derivative, making it a versatile building block for various applications. Recent advancements in synthetic methodologies and its incorporation into cutting-edge materials have further solidified its importance in modern chemical research.

Benzoxazole, a heterocyclic aromatic compound, forms the core of this molecule. The presence of the benzoxazole moiety imparts unique electronic properties to the compound, rendering it highly suitable for applications in optoelectronics and sensing technologies. The aniline group attached to the benzoxazole ring further enhances its reactivity and functionalization potential. Researchers have recently explored the use of 3-(1,3-benzoxazol-2-yl)-2-methylaniline in the development of advanced materials such as organic light-emitting diodes (OLEDs) and sensors due to its excellent photoluminescence properties.

The synthesis of 3-(1,3-benzoxazol-2-yl)-2-methylaniline involves a multi-step process that typically begins with the preparation of the benzoxazole precursor. Recent studies have focused on optimizing these synthetic routes to improve yield and reduce costs. For instance, microwave-assisted synthesis has been reported to significantly accelerate the formation of the benzoxazole ring while maintaining high purity levels. Additionally, the introduction of a methyl group at the 2-position of the aniline ring has been shown to enhance the compound's stability under harsh conditions, making it more suitable for industrial applications.

One of the most promising applications of 3-(1,3-benzoxazol-2-yl)-2-methylaniline lies in its use as a precursor for advanced polymers and copolymers. Researchers have successfully incorporated this compound into polymeric materials that exhibit superior mechanical properties and thermal stability. Furthermore, its ability to form self-assembled monolayers has opened new avenues for its use in nanotechnology and surface engineering.

In terms of biological applications, 3-(1,3-benzoxazol-2-yl)-2-methylaniline has been investigated for its potential as a drug delivery agent. Its unique structure allows for controlled drug release mechanisms, which could be particularly beneficial in targeted therapy applications. Recent in vitro studies have demonstrated its biocompatibility and minimal cytotoxicity, making it a promising candidate for biomedical research.

The electronic properties of 3-(1,3-benzoxazol-2-yl)-2-methylaniline have also been leveraged in the development of novel sensors. Its ability to respond to changes in environmental conditions such as pH levels and temperature makes it ideal for use in chemical sensing applications. Moreover, its integration into flexible electronics has been explored, paving the way for next-generation wearable devices.

Recent advancements in computational chemistry have provided deeper insights into the molecular behavior of 3-(1,3-benzoxazol-2-yl)-2-methylaniline. Quantum mechanical simulations have revealed its electronic configuration and interaction patterns at an atomic level, enabling researchers to predict its behavior under various conditions with greater accuracy.

In conclusion, CAS No 313549-87-0, or 3-(1,3-benzoxazol-2-yl)-2-methylaniline, stands out as a versatile and multifaceted compound with immense potential across diverse scientific domains. Its unique structure, coupled with recent breakthroughs in synthesis and application development, positions it as a key player in advancing modern materials science and technology.